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Compound of Interest

Compound Name:
Pyrazole-1-carboxamidine

monohydrochloride

Cat. No.: B013851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and disposal

information for Pyrazole-1-carboxamidine monohydrochloride (CAS No: 4023-02-3). The

following sections detail the material's hazards, recommended handling procedures, personal

protective equipment, emergency measures, and proper disposal methods to ensure a safe

laboratory environment.

Hazard Identification and Classification
Pyrazole-1-carboxamidine monohydrochloride is classified as a hazardous substance.[1][2]

[3] It is crucial to understand its potential health effects and physical hazards before handling.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[4]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage.[3][4]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.[3][4]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure.[1][3][4]

Hazardous to the Aquatic

Environment, Long-term
Chronic 3

H412: Harmful to aquatic life

with long lasting effects.[3][4]

Signal Word: Danger[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Pyrazole-1-carboxamidine
monohydrochloride is provided below.

Property Value

Molecular Formula C4H6N4·HCl[5]

Molecular Weight 146.58 g/mol [5]

Appearance
White to light yellow crystals or crystalline

powder.[6][7]

Melting Point 165-170 °C[7]

Boiling Point 296 °C at 760 mmHg[7]

Flash Point 132.8 °C[7]

Water Solubility Soluble[6][7]

Vapor Pressure 0.00111 mmHg at 25 °C[6][7]
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Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is essential to minimize exposure and

ensure safety.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the solid form to avoid dust formation.[1][8]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Pyrazole-1-
carboxamidine monohydrochloride:

PPE Specification

Eye/Face Protection
Wear chemical safety goggles or a face shield

that complies with EN166 standards.[1]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and a lab coat.[1][5] Contaminated work

clothing should not be allowed out of the

workplace and should be washed before reuse.

[2][6]

Respiratory Protection

If dust is generated and exposure limits may be

exceeded, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[1]

Handling Procedures
Avoid contact with skin and eyes.[1][8]

Do not breathe dust.[1]
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Wash hands thoroughly after handling.[1][6]

Do not eat, drink, or smoke when using this product.[2][6]

Avoid formation of dust and aerosols.[6][8]

Use non-sparking tools to prevent electrostatic discharge.[8]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[8]

Keep in an inert atmosphere at room temperature.[7]

Store locked up.[4]

Store away from incompatible materials such as strong oxidizing agents.[1]

Emergency Procedures and First Aid
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[1]

Remove contact lenses if present and easy to

do.[1] Continue rinsing.[1] Seek immediate

medical attention.[1]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes.[1] Get medical attention if skin

irritation or a rash occurs.[1][2][6]

Inhalation
Remove to fresh air.[1] If not breathing, give

artificial respiration.[1] Get medical attention.[1]

Ingestion

Rinse mouth with water.[1][2][6] Do NOT induce

vomiting. Call a poison center or

doctor/physician if you feel unwell.[1][2][6]

Spill and Leak Procedures
Personal Precautions: Wear appropriate personal protective equipment.[5] Avoid any direct

contact with the product.[4] Do not breathe dust.[4]

Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[1]

Avoid dust formation.[1] Collect spillage.[1] Do not flush into surface water or sanitary sewer

systems.[1] For aqueous spills, the non-recoverable remainder may be washed with a

sodium hypochlorite solution.[4]

Disposal Guidelines
Dispose of Pyrazole-1-carboxamidine monohydrochloride and its containers in accordance

with local, regional, and national regulations.

Dispose of contents/container to an approved waste disposal plant.[1][9]

Do not empty into drains.[1]
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Avoid release to the environment as it is harmful to aquatic life with long-lasting effects.[1][4]

Visualized Workflows
The following diagrams illustrate key safety and disposal workflows.
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Caption: Safe Handling Workflow for Pyrazole-1-carboxamidine monohydrochloride.
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Caption: Disposal Decision Tree for Pyrazole-1-carboxamidine monohydrochloride Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. echemi.com [echemi.com]

3. http://www.legislation.gov.uk/id/eur/2009/790 [legislation.gov.uk]

4. sds.edqm.eu [sds.edqm.eu]

5. aladdinsci-bucket.s3.ap-northeast-2.amazonaws.com [aladdinsci-bucket.s3.ap-northeast-
2.amazonaws.com]

6. echemi.com [echemi.com]

7. 1H-Pyrazole-1-carboxamidine hydrochloride 4023-02-3, CasNo.4023-02-3 Hebei
Dangtong Biological Technology Co..LTD China (Mainland) [nengxian.lookchem.com]

8. echemi.com [echemi.com]

9. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Pyrazole-1-carboxamidine Monohydrochloride: A
Technical Guide to Safety, Handling, and Disposal]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b013851#pyrazole-1-carboxamidine-
monohydrochloride-safety-handling-and-disposal-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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